Cas no 845267-57-4 (2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide)
845267-57-4 structure
Product Name:2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
CAS No:845267-57-4
MF:C6H6Br2N2O
MW:281.932639598846
MDL:MFCD11506293
CID:1083878
PubChem ID:11572738
Update Time:2025-04-20
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(pyrimidin-4-yl)ethanone hydrobromide
- 2-Bromo-1-pyrimidin-4-yl-ethanone
- 2-BROMO-1-PYRIMIDIN-4-YL-ETHANONE HYDROBROMIDE
- 2-bromo-1-pyrimidin-4-ylethanone,hydrobromide
- 2-Bromo-1-(pyrimidin-4-yl)ethanone HBr
- MFCD11506293
- AKOS022182389
- SCHEMBL4772656
- 2-bromo-1-(pyrimidin-4-yl)ethan-1-one hydrobromide
- FT-0713606
- SB38966
- 2-Bromo-1-(pyrimidin-4-yl)ethanonehydrobromide
- DTXSID90468796
- 2-bromo-1-pyrimidin-4-ylethanone;hydrobromide
- CS-W006295
- 845267-57-4
- DB-076056
- 2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
-
- MDL: MFCD11506293
- Inchi: 1S/C6H5BrN2O.BrH/c7-3-6(10)5-1-2-8-4-9-5;/h1-2,4H,3H2;1H
- InChI Key: MURXITKQFQHWJW-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CN=CN=1)=O.Br
Computed Properties
- Exact Mass: 281.88264g/mol
- Monoisotopic Mass: 279.88469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 279.9±15.0 °C at 760 mmHg
- Flash Point: 123.1±20.4 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165009-1g |
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide |
845267-57-4 | 95% | 1g |
$720 | 2021-08-05 | |
| Alichem | A089005384-1g |
2-Bromo-1-(pyrimidin-4-yl)ethanone hydrobromide |
845267-57-4 | 95% | 1g |
$651.00 | 2023-08-31 | |
| TRC | B800548-5mg |
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide |
845267-57-4 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B800548-10mg |
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide |
845267-57-4 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B800548-50mg |
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide |
845267-57-4 | 50mg |
$ 275.00 | 2022-06-06 | ||
| abcr | AB538082-100 mg |
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide; . |
845267-57-4 | 100MG |
€564.60 | 2023-07-11 | ||
| Chemenu | CM165009-250mg |
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide |
845267-57-4 | 95%+ | 250mg |
$264 | 2023-02-17 | |
| Chemenu | CM165009-1g |
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide |
845267-57-4 | 95%+ | 1g |
$632 | 2023-02-17 | |
| eNovation Chemicals LLC | Y1009241-100mg |
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide |
845267-57-4 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1009241-250mg |
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide |
845267-57-4 | 95% | 250mg |
$455 | 2024-07-28 |
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
845267-57-4 (2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide) Related Products
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